Cas no 1082503-78-3 (1-(3,5-Dimethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl)-2-methylpropan-2-ol)

1-(3,5-Dimethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl)-2-methylpropan-2-ol is a boronic ester-functionalized pyrazole derivative with applications in organic synthesis and pharmaceutical research. Its key advantages include stability under ambient conditions, facilitated by the protected boronate group, and compatibility with Suzuki-Miyaura cross-coupling reactions for constructing complex molecular frameworks. The tertiary alcohol moiety enhances solubility in polar organic solvents, while the sterically hindered pyrazole core contributes to selective reactivity. This compound serves as a versatile intermediate in medicinal chemistry, particularly for the development of kinase inhibitors and other bioactive molecules. Its well-defined structure ensures reproducibility in synthetic pathways.

1-(3,5-Dimethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl)-2-methylpropan-2-ol structure

1082503-78-3 structure

Product Name:1-(3,5-Dimethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl)-2-methylpropan-2-ol

CAS No:1082503-78-3

MF:C₁₅H₂₇BN₂O₃

MW:294.197484254837

CID:1095359

PubChem ID:67004698

Update Time:2025-10-18

1-(3,5-Dimethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl)-2-methylpropan-2-ol Chemical and Physical Properties

Names and Identifiers

- 1-(3,5-Dimethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl)-2-methylpropan-2-ol
- 1-[3,5-dimethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazol-1-yl]-2-methylpropan-2-ol
- SCHEMBL1359661
- AT22818
- HWENRWPNBIRPNZ-UHFFFAOYSA-N
- DTXSID101122969
- MFCD22572273
- 1-[3,5-dimethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl]-2-methylpropan-2-ol
- 1082503-78-3
- I+/-,I+/-,3,5-Tetramethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole-1-ethanol
- Inchi： 1S/C15H27BN2O3/c1-10-12(11(2)18(17-10)9-13(3,4)19)16-20-14(5,6)15(7,8)21-16/h19H,9H2,1-8H3
- InChI Key： HWENRWPNBIRPNZ-UHFFFAOYSA-N
- SMILES： O1B(C2C(C)=NN(CC(C)(C)O)C=2C)OC(C)(C)C1(C)C

Computed Properties

Exact Mass: 294.2114729g/mol
Monoisotopic Mass: 294.2114729g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 21
Rotatable Bond Count: 3
Complexity: 384
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 56.5Å²

1-(3,5-Dimethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl)-2-methylpropan-2-ol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM133769-1g	1-(3,5-dimethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl)-2-methylpropan-2-ol	1082503-78-3	95%	1g	$***	2023-04-03
Alichem	A049005799-5g	1-(3,5-Dimethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl)-2-methylpropan-2-ol	1082503-78-3	95%	5g	$2556.72	2023-09-04
Alichem	A049005799-10g	1-(3,5-Dimethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl)-2-methylpropan-2-ol	1082503-78-3	95%	10g	$3450.50	2023-09-04
Alichem	A049005799-25g	1-(3,5-Dimethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl)-2-methylpropan-2-ol	1082503-78-3	95%	25g	$6391.80	2023-09-04
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1756497-1g	1-(3,5-Dimethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1h-pyrazol-1-yl)-2-methylpropan-2-ol	1082503-78-3	98%	1g	￥4771.00	2024-08-09
abcr	AB588798-100mg	1-(3,5-Dimethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl)-2-methylpropan-2-ol; .	1082503-78-3		100mg	€483.80	2025-04-22
abcr	AB588798-250mg	1-(3,5-Dimethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl)-2-methylpropan-2-ol; .	1082503-78-3		250mg	€783.20	2025-04-22